N'-[(E)-[4-(diethylamino)-6-oxocyclohexa-2,4-dien-1-ylidene]methyl]pyridine-4-carbohydrazide

• Molecular Formula: C17H20N4O2
• Molecular Weight: 312.37 g/mol
• IUPAC Name: N//'-[(E)-[4-(diethylamino)-6-oxocyclohexa-2,4-dien-1-ylidene]methyl]pyridine-4-carbohydrazide
• InChI: InChI=1S/C17H20N4O2/c1-3-21(4-2)15-6-5-14(16(22)11-15)12-19-20-17(23)13-7-9-18-10-8-13/h5-12,19H,3-4H2,1-2H3,(H,20,23)/b14-12+
• InChI Key: FTNOOTQIBBIZHI-WYMLVPIESA-N
• Isomeric SMILES: CCN(CC)C1=CC(=O)/C(=C/NNC(=O)C2=CC=NC=C2)/C=C1
• SMILES: CCN(CC)C1=CC(=O)C(=CNNC(=O)C2=CC=NC=C2)C=C1

Description

N'-[(E)-[4-(diethylamino)-6-oxocyclohexa-2,4-dien-1-ylidene]methyl]pyridine-4-carbohydrazide, also known as CHIR-99021, is a small molecule inhibitor of glycogen synthase kinase-3 (GSK-3) that has gained significant attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

N'-[(E)-[4-(diethylamino)-6-oxocyclohexa-2,4-dien-1-ylidene]methyl]pyridine-4-carbohydrazide inhibits GSK-3 by binding to the ATP-binding site of the enzyme, thereby preventing the phosphorylation of its substrates. This leads to the activation of downstream signaling pathways, such as the Wnt/β-catenin pathway, which is involved in cell proliferation and differentiation.
Biochemical and Physiological Effects
This compound has been shown to promote the self-renewal and pluripotency of embryonic stem cells by activating the Wnt/β-catenin pathway. It has also been shown to enhance the efficiency of reprogramming somatic cells into induced pluripotent stem cells. In addition, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-[(E)-[4-(diethylamino)-6-oxocyclohexa-2,4-dien-1-ylidene]methyl]pyridine-4-carbohydrazide is its ability to promote the self-renewal and pluripotency of embryonic stem cells, which makes it a valuable tool for stem cell research. In addition, this compound has been shown to have neuroprotective effects, which makes it a potential therapeutic agent for neurodegenerative diseases. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research involving N'-[(E)-[4-(diethylamino)-6-oxocyclohexa-2,4-dien-1-ylidene]methyl]pyridine-4-carbohydrazide. One area of research could be to investigate the potential therapeutic applications of this compound in neurodegenerative diseases. Another area of research could be to investigate the effects of this compound on other signaling pathways, such as the Notch and Hedgehog pathways. Additionally, more research could be done to optimize the synthesis method of this compound to improve its solubility and bioavailability.

Synthesis Methods

N'-[(E)-[4-(diethylamino)-6-oxocyclohexa-2,4-dien-1-ylidene]methyl]pyridine-4-carbohydrazide can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 4-pyridinecarboxylic acid hydrazide with 4,6-dichloro-2-methylpyrimidine, followed by the reaction of the resulting product with 4-(diethylamino)-2,6-dimethylphenyl isocyanate. The final step involves the reaction of the resulting product with 2,4,5-trimethoxybenzaldehyde to yield this compound.

Scientific Research Applications

N'-[(E)-[4-(diethylamino)-6-oxocyclohexa-2,4-dien-1-ylidene]methyl]pyridine-4-carbohydrazide has been widely used in scientific research due to its ability to inhibit GSK-3, a serine/threonine kinase that is involved in various cellular processes, including glycogen metabolism, cell cycle regulation, and gene expression. This compound has been shown to promote the self-renewal and pluripotency of embryonic stem cells, and it has also been used to generate induced pluripotent stem cells. In addition, this compound has been used to enhance the efficiency of reprogramming somatic cells into induced pluripotent stem cells.